Cas no 106-38-7 (1-Bromo-4-methylbenzene)

P-bromotoluene(English namep-Bromotoluene)Aka4-Bromotoluene(4-Bromotoluene),1-bromine-4-Methyl benzene(1-bromo-4-methylbezene),4-Methyl bromobenzene(4-methylbromobenzene).Colorless liquid at normal temperature,Insoluble in water,Soluble in ethanol\Ether.P-bromotoluene isToxicchemical,SwallowingHarmful,To the eye\Irritating to respiratory system and skin.Flammability of open fire,HeateddecompositionOutToxicBromide gas,Mainly used as pharmaceutical and other organic synthetic raw materials and intermediates.The molecular formula isC7H7Br.

1-Bromo-4-methylbenzene structure
1-Bromo-4-methylbenzene structure
1-Bromo-4-methylbenzene
106-38-7
C7H7Br
171.034481287003
MFCD00000109
35375
7805

1-Bromo-4-methylbenzene Properties

Names and Identifiers

    • 1-Bromo-4-methylbenzene
    • 4-BROMO-1-METHYLBENZENE
    • 4-Methyl-1-bromobenzene
    • PARA BROMO TOLUENE
    • P-BROMOTOLUENE
    • p-Methylbromobenzene
    • p-methylphenyl bromide
    • P-TOLYL BROMIDE
    • 1-Brom-4-methylbenzol
    • 1-bromo-4-methyl-benzen
    • 1-Methyl-4-bromobenzene
    • 4-Bromo-1-methybezene
    • 4-bromo-toluen
    • 4-Bromtoluol
    • 4-Methylbromobenzene
    • 4-Methylphenyl bromide
    • 4-tolylbromide
    • ai328596
    • p-Tolybromide
    • p-bromo-toluen
    • 4-BROMOTOLUENE
    • toluene,4-bromo-
    • benzene,1-bromo-4-methyl-
    • Toluene, p-bromo-
    • CHEMBL1377077
    • UNII-9E349GQ7EU
    • p-tolylbromide
    • STR01413
    • C5O
    • 4-bromo toluene
    • SCHEMBL808
    • 4-methyl-bromobenzene
    • DTXSID7024661
    • para-methylphenyl bromide
    • DTXCID804661
    • STL483071
    • CCRIS 5983
    • CAS-106-38-7
    • Toluene, 4-bromo-
    • 4- bromotoluene
    • 4-Bromotoluene, puriss., >=99.0% (GC)
    • 1-bromanyl-4-methyl-benzene
    • NCGC00258522-01
    • EINECS 203-391-8
    • Parabromotoluene
    • 9E349GQ7EU
    • 4-Tolyl bromide
    • 4-Bromo-toluene
    • 4-BROMOTOLUENE [HSDB]
    • Q27272425
    • 1-bromo-4-methyl-benzene
    • B0661
    • J-001583
    • Benzene, 1-bromo-4-methyl-
    • NSC-6531
    • MFCD00000109
    • NSC6531
    • PARA BROMOTOLUENE
    • EN300-19369
    • AI3-28596
    • InChI=1/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H
    • J-514846
    • 106-38-7
    • AKOS000118945
    • p-bromo toluene
    • p-methylphenylbromide
    • NSC 6531
    • 4-bromtoluen
    • NCGC00090876-01
    • HSDB 6015
    • LS-395
    • FT-0617928
    • 4-Bromotoluene, 98%
    • Bromo-4-methyl-benzene
    • NCGC00090876-02
    • F1908-0065
    • Tox21_200969
    • AI328596
    • DB-002848
    • 4Methylbromobenzene
    • pMethylphenyl bromide
    • 4Tolyl bromide
    • 1Bromo4methylbenzene
    • NS00023409
    • pTolyl bromide
    • p-Bromotoluene
    • p-Tolyl bromide
    • Toluene, pbromo
    • p-Methylphenyl bromide
    • 1Methyl4bromobenzene
    • 4Methylphenyl bromide
    • pBromotoluene
    • Benzene, 1bromo4methyl
    • 4-Bromo-1-methylbenzene
    • 4Methyl1bromobenzene
    • Toluene, 4bromo
    • 4Bromo1methylbenzene
    • pMethylbromobenzene
    • +Expand
    • MFCD00000109
    • ZBTMRBYMKUEVEU-UHFFFAOYSA-N
    • 1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
    • C1(Br)=CC=C(C)C=C1
    • 1903636

Computed Properties

  • 169.97300
  • 0
  • 0
  • 0
  • 169.97311g/mol
  • 8
  • 62.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0Ų

Experimental Properties

  • 2.75750
  • 0.00000
  • 14,1439
  • 1.549
  • <0.1 g/100 mL at 24 ºC
  • 184°C(lit.)
  • 26-29 °C (lit.)
  • Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
  • 2958
  • 0.11g/l insoluble
  • White crystals
  • Soluble in ethanol, ether and benzene, insoluble in water.
  • 1.39 g/mL at 25 °C(lit.)

1-Bromo-4-methylbenzene Security Information

1-Bromo-4-methylbenzene Customs Data

  • 29036990
  • China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-4-methylbenzene Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide ,  Acetic anhydride Solvents: Acetonitrile
Reference
Cathodic reduction of aliphatic azides and of azides activated by olefinic and carbonyl groups
Knittel, Dierk, Monatshefte fuer Chemie, 1986, 117(5), 679-87

1-Bromo-4-methylbenzene Raw materials

1-Bromo-4-methylbenzene Preparation Products

1-Bromo-4-methylbenzene Related Literature